Cas no 18321-15-8 (Dithiane 1,1-dioxide)

• Product Name: Dithiane 1,1-dioxide
• CAS No: 18321-15-8
• MF: C₄H₈O₂S₂
• MW: 152.235118865967
• CID: 1381860
• PubChem ID: 247646
• Update Time: 2025-04-20

Dithiane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Dithiane 1,1-dioxide
• SureCN4465813
• NSC62632
• NSC627175
• 1,2-dithiane 1,1-dioxide
• 1,2-Dithiane-1,1-dioxide
• AC1L6KPK
• diester of cis 1,2-dithiane 1,1 dioxide
• AC1Q6YVX
• [1,2]dithiane 1,1-dioxide
• diester of cis 1,2-dithiane 1,1 dioxide;
• 1
• InChI=1/C4H8O2S2/c5-8(6)4-2-1-3-7-8/h1-4H
• NCIOpen2_000129
• E?,2-dithiane-1,1-dione
• NSC-627175
• QGRBLDWNIGDYOW-UHFFFAOYSA-N
• NSC 62632
• 18321-15-8
• 1,2-Dithiane, 1,1-dioxide
• NSC-62632
• X2C9BZ68EM
• DTXSID40171400
• O-DITHIANE, 1,1-DIOXIDE
• NSC 627175
• SCHEMBL4465813
• UNII-X2C9BZ68EM

• Inchi： 1S/C4H8O2S2/c5-8(6)4-2-1-3-7-8/h1-4H2
• InChI Key： QGRBLDWNIGDYOW-UHFFFAOYSA-N
• SMILES： S1(CCCCS1)(=O)=O

Computed Properties

• Exact Mass: 151.99700
• Monoisotopic Mass: 151.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.82000
• LogP: 1.92400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes Dithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes